Cas no 1337213-90-7 (2-(Azetidin-2-yl)-4,6-difluorophenol)

• Product Name: 2-(Azetidin-2-yl)-4,6-difluorophenol
• CAS No: 1337213-90-7
• MF: C₉H₉F₂NO
• MW: 185.170669317245
• CID: 6130298
• PubChem ID: 76220715
• Update Time: 2025-06-11

2-(Azetidin-2-yl)-4,6-difluorophenol Chemical and Physical Properties

Names and Identifiers

• 1337213-90-7
• 2-(azetidin-2-yl)-4,6-difluorophenol
• EN300-1849868
• 2-(Azetidin-2-yl)-4,6-difluorophenol

• Inchi： 1S/C9H9F2NO/c10-5-3-6(8-1-2-12-8)9(13)7(11)4-5/h3-4,8,12-13H,1-2H2
• InChI Key： SCHRGWWJLKGUJG-UHFFFAOYSA-N
• SMILES： FC1=CC(=CC(=C1O)C1CCN1)F

Computed Properties

• Exact Mass: 185.06522023g/mol
• Monoisotopic Mass: 185.06522023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 32.3Ų

Additional information on 2-(Azetidin-2-yl)-4,6-difluorophenol

Introduction to 2-(Azetidin-2-yl)-4,6-difluorophenol (CAS No. 1337213-90-7) and Its Emerging Applications in Chemical Biology

2-(Azetidin-2-yl)-4,6-difluorophenol, identified by the Chemical Abstracts Service Number (CAS No.) 1337213-90-7, is a fluorinated aromatic heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to a class of molecules characterized by the presence of both azetidine and fluorine substituents, which endow it with unique physicochemical properties and biological activities. The structural features of this molecule make it a promising candidate for further exploration in drug discovery, particularly in the development of novel therapeutic agents targeting various diseases.

The azetidin-2-yl moiety in the molecular structure of 2-(Azetidin-2-yl)-4,6-difluorophenol contributes to its ability to interact with biological targets in a specific manner. Azetidine derivatives are known for their potential to modulate enzyme activity and receptor binding, making them valuable scaffolds in medicinal chemistry. The presence of fluorine atoms at the 4 and 6 positions of the phenol ring enhances the compound's metabolic stability and binding affinity, which are critical factors in drug design. These attributes have positioned 1337213-90-7 as a subject of interest for researchers seeking to develop next-generation pharmaceuticals.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 2-(Azetidin-2-yl)-4,6-difluorophenol and biological targets. Studies have demonstrated that the fluorinated phenol moiety can engage with proteins and enzymes through hydrogen bonding, hydrophobic interactions, and π-stacking, thereby influencing their conformational dynamics. This has opened up new avenues for designing molecules with enhanced selectivity and potency. The integration of machine learning algorithms has further accelerated the process of identifying potential drug candidates derived from this scaffold, streamlining the drug discovery pipeline.

In the realm of medicinal chemistry, CAS No. 1337213-90-7 has been explored for its potential applications in addressing inflammatory diseases, infectious disorders, and even oncological conditions. The dual functionality provided by the azetidine ring and the fluorine substituents allows for fine-tuning of pharmacological properties, enabling researchers to tailor molecules for specific therapeutic outcomes. For instance, studies have shown that derivatives of this compound exhibit anti-inflammatory effects by modulating cytokine production and inhibiting key signaling pathways involved in inflammation.

The role of fluorine atoms in enhancing biological activity is well-documented in the literature. In 2-(Azetidin-2-yl)-4,6-difluorophenol, the fluorine substituents contribute to increased lipophilicity and metabolic stability, which are crucial for drug bioavailability. Additionally, fluorine atoms can influence electronic properties, leading to stronger binding interactions with biological targets. These effects have been leveraged in the development of protease inhibitors, kinase inhibitors, and other small-molecule drugs targeting critical disease pathways.

One of the most compelling aspects of 1337213-90-7 is its versatility as a building block for more complex drug candidates. Researchers have synthesized various analogs by modifying different parts of the molecule while retaining the core structure. These modifications have led to compounds with improved pharmacokinetic profiles and reduced toxicity. The ability to systematically alter chemical properties while maintaining biological activity underscores the significance of this scaffold in drug design.

The synthesis of 2-(Azetidin-2-yl)-4,6-difluorophenol involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the desired molecular framework efficiently. The growing interest in this compound has spurred innovation in synthetic chemistry, leading to more efficient routes for its preparation.

Evaluation of CAS No. 1337213-90-7 in preclinical studies has provided insights into its potential therapeutic applications. Initial experiments have revealed promising results in models of inflammation and infection, where it demonstrates efficacy comparable to or better than existing treatments. These findings have prompted further investigation into its mechanism of action and potential clinical utility. Collaborative efforts between academic institutions and pharmaceutical companies are now focused on translating these preclinical findings into clinical trials.

The impact of computational tools on the study of 1337213-90-7 cannot be overstated. High-throughput virtual screening (HTVS) has enabled researchers to rapidly assess thousands of compounds for their binding affinity to target proteins. This approach has identified novel derivatives with enhanced activity profiles, accelerating the discovery process significantly. Additionally, quantum mechanics-based simulations have provided detailed insights into how structural modifications affect molecular interactions at an atomic level.

The future prospects for 2-(Azetidin-2-yl)-4,6-difluorophenol are bright, with ongoing research exploring its potential in various therapeutic areas. As our understanding of disease mechanisms continues to evolve, so does our ability to design molecules that precisely target pathological processes. The combination of traditional organic synthesis with cutting-edge computational techniques ensures that compounds like CAS No. 1337213-90-7 will remain at the forefront of pharmaceutical innovation.